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estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate
Brand Name: Vulcanchem
CAS No.: 120623-45-2
VCID: VC0046905
InChI: InChI=1S/C25H31F7O3Si/c1-22-12-11-17-16-8-6-15(35-36(2,3)4)13-14(16)5-7-18(17)19(22)9-10-20(22)34-21(33)23(26,27)24(28,29)25(30,31)32/h6,8,13,17-20H,5,7,9-12H2,1-4H3/t17-,18-,19+,20+,22+/m1/s1
SMILES: CC12CCC3C(C1CCC2OC(=O)C(C(C(F)(F)F)(F)F)(F)F)CCC4=C3C=CC(=C4)O[Si](C)(C)C
Molecular Formula: C25H31F7O3Si
Molecular Weight: 540.6 g/mol

estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate

CAS No.: 120623-45-2

Main Products

VCID: VC0046905

Molecular Formula: C25H31F7O3Si

Molecular Weight: 540.6 g/mol

estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate - 120623-45-2

CAS No. 120623-45-2
Product Name estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate
Molecular Formula C25H31F7O3Si
Molecular Weight 540.6 g/mol
IUPAC Name [(8R,9S,13S,14S,17S)-13-methyl-3-trimethylsilyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 2,2,3,3,4,4,4-heptafluorobutanoate
Standard InChI InChI=1S/C25H31F7O3Si/c1-22-12-11-17-16-8-6-15(35-36(2,3)4)13-14(16)5-7-18(17)19(22)9-10-20(22)34-21(33)23(26,27)24(28,29)25(30,31)32/h6,8,13,17-20H,5,7,9-12H2,1-4H3/t17-,18-,19+,20+,22+/m1/s1
Standard InChIKey SKCZEAZINGMGHC-KOVVAJLHSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC(=O)C(C(C(F)(F)F)(F)F)(F)F)CCC4=C3C=CC(=C4)O[Si](C)(C)C
SMILES CC12CCC3C(C1CCC2OC(=O)C(C(C(F)(F)F)(F)F)(F)F)CCC4=C3C=CC(=C4)O[Si](C)(C)C
Canonical SMILES CC12CCC3C(C1CCC2OC(=O)C(C(C(F)(F)F)(F)F)(F)F)CCC4=C3C=CC(=C4)O[Si](C)(C)C
Synonyms E2-3-TMS-17-HFB
E2-TMSEHF
estradiol-3-trimethylsilyl ether-17-heptafluorobutyrate
PubChem Compound 67393
Last Modified Nov 11 2021
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